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Compound of Interest

Compound Name: TP-238

Cat. No.: B1193851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of TP-238, a

potent and selective dual inhibitor of Cat Eye Syndrome Chromosome Region, Candidate 2

(CECR2) and Bromodomain PHD Finger Transcription Factor (BPTF). Adherence to these

guidelines is crucial for maintaining the compound's integrity and ensuring reproducible

experimental outcomes.

Compound Information
TP-238 is a valuable chemical probe for studying the biological roles of CECR2 and BPTF

bromodomains.[1][2] It is often supplied as a hydrochloride salt, which typically enhances water

solubility and stability.[1]
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Property Value Reference

Chemical Name

N-[(3-(1H)-Pyrazol-1-

yl)propyl)-6-(4-(3-

(dimethylamino)propoxy)pheny

l)-2-(methylsulfonyl)pyrimidin-

4-amine hydrochloride

Molecular Formula C₂₂H₃₀N₆O₃S·HCl

Molecular Weight 495.04 g/mol

Form Powder [3]

Appearance White to beige solid [3]

Purity ≥98% (HPLC)

Dissolution Protocol
Proper dissolution of TP-238 is critical for accurate downstream applications. The choice of

solvent will depend on the specific experimental requirements.

Recommended Solvents and Stock Solution Preparation
TP-238 exhibits good solubility in both dimethyl sulfoxide (DMSO) and water.[4]

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 49.5 100

Water 49.5 100

Table 1: Solubility Data for TP-238.

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Pre-weighing: Accurately weigh the desired amount of TP-238 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
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0.495 mg of TP-238.

Solvent Addition: Add the appropriate volume of high-purity DMSO to the tube. For 1 mL of a

10 mM solution, add 202 µL of DMSO to 1 mg of TP-238.

Vortexing: Vortex the solution thoroughly until the compound is completely dissolved. A clear

solution should be observed.[3]

Aliquotting: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-

thaw cycles.

Storage: Store the aliquots at -20°C.

Note: For cellular assays, a final concentration of no more than 2 µM is recommended.[4]

Storage and Stability
Correct storage is essential to prevent degradation of the compound.

Condition Recommendation

Short-term Storage (days to weeks) Store stock solutions at -20°C.

Long-term Storage (months to years)
Store the solid compound and stock solutions at

-20°C, desiccated.[3]

Freeze-Thaw Cycles
Minimize freeze-thaw cycles by preparing

single-use aliquots.

Light Sensitivity
While not explicitly stated, it is good practice to

protect solutions from direct light.

Table 2: Recommended Storage Conditions for TP-238.

Experimental Workflow
The following diagram illustrates the general workflow for preparing TP-238 for experimental

use.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1193851?utm_src=pdf-body
https://www.benchchem.com/product/b1193851?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml2434
https://www.rndsystems.com/products/tp-238_6670
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml2434
https://www.benchchem.com/product/b1193851?utm_src=pdf-body
https://www.benchchem.com/product/b1193851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TP-238 Preparation Workflow
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Caption: Workflow for dissolving and storing the TP-238 inhibitor.
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Signaling Pathway Context
TP-238 targets the bromodomains of CECR2 and BPTF, which are involved in chromatin

remodeling and gene transcription. BPTF is a core component of the Nucleosome Remodeling

Factor (NURF) complex, which plays a role in processes like neural development and

hematopoiesis.
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Caption: TP-238 inhibits BPTF and CECR2 bromodomains.R2 bromodomains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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